Microwave-enhanced tritium–hydrogen exchange: application to radioactive waste reduction
Green Chemistry Pub Date: 2002-08-15 DOI: 10.1039/B204176F
Abstract
A microwave-enhanced, Raney nickel catalysed, tritium–hydrogen exchange procedure has been developed with considerable potential in the radioactive waste reduction area, as exemplified by the detritiation of a commercial oil.
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